methyl N-[(2-chloro-6-fluorophenyl)acetyl]glycinate

• IUPAC Name: methyl 2-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]acetate
• InChI: InChI=1S/C11H11ClFNO3/c1-17-11(16)6-14-10(15)5-7-8(12)3-2-4-9(7)13/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key: MBDMYVCQNYEOCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)CC1=C(C=CC=C1Cl)F
• Molecular Formula: C11H11ClFNO3
• Molecular Weight: 259.66 g/mol

Description

Methyl N-[(2-chloro-6-fluorophenyl)acetyl]glycinate, commonly known as clopyralid, is a synthetic herbicide that belongs to the pyridine carboxylic acid family. It is widely used in agriculture to control broadleaf weeds in crops such as corn, wheat, soybeans, and sugar beets. Clopyralid works by disrupting the growth of targeted plants, leading to their eventual death. In recent years, there has been a growing interest in the synthesis, mechanism of action, and biochemical and physiological effects of clopyralid.

Mechanism of Action

Clopyralid works by inhibiting the activity of the plant hormone auxin, which is essential for the growth and development of plants. By disrupting auxin transport, clopyralid causes abnormal growth in targeted plants, eventually leading to their death. This mechanism of action is highly specific to broadleaf weeds and has minimal impact on grasses and other non-target plants.
Biochemical and Physiological Effects
Clopyralid has been shown to have a range of physiological and biochemical effects on plants, including changes in gene expression, protein synthesis, and membrane structure. It has also been shown to affect the activity of enzymes involved in photosynthesis and respiration, leading to decreased plant growth and eventual death.

Advantages and Limitations for Lab Experiments

Clopyralid is a widely used herbicide in agriculture, and its effects on plants have been extensively studied. This makes it a valuable tool for researchers studying plant physiology and biochemistry. However, its use in lab experiments is limited by its potential impact on non-target organisms and the environment. Careful consideration must be given to the dosage and application of clopyralid in lab experiments to ensure its safety and effectiveness.

Future Directions

There are several areas of research that could benefit from further study of clopyralid. These include:
1. The development of new synthesis methods for clopyralid that are more environmentally friendly and cost-effective.
2. The investigation of the potential impact of clopyralid on non-target organisms, including soil microorganisms and aquatic organisms.
3. The study of the long-term effects of clopyralid on soil health and fertility.
4. The development of new herbicides that target auxin transport in a more specific and effective manner.
5. The investigation of the potential use of clopyralid in combination with other herbicides to improve weed control in crops.
In conclusion, clopyralid is a widely used herbicide that has been extensively studied for its herbicidal properties and its effects on plants. Its mechanism of action is highly specific to broadleaf weeds, making it an effective tool for weed control in crops. However, its potential impact on the environment and non-target organisms must be carefully considered. Further research is needed to fully understand the effects of clopyralid and to develop new and more effective herbicides for weed control.

Scientific Research Applications

Clopyralid has been extensively studied for its herbicidal properties and its effects on non-target organisms. It has been shown to have a high level of selectivity for broadleaf weeds, making it an effective tool for weed control in crops. However, there are concerns about its potential impact on the environment, particularly its persistence in soil and water.